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SAR156497 Profile and In Vivo Efficacy

SAR156497 is identified in the literature as a highly selective, cell-permeable pan-Aurora kinase inhibitor

used as a control compound in research [1]. The available data primarily concerns its efficacy in a general

"colon adenocarcinoma" xenograft model, not specifically HCT116.

The table below summarizes the key in vivo findings for SAR156497:

Parameter Reported Data

Efficacy Model Colon adenocarcinoma xenografts (unspecified cell line) [1]

In Vivo Anti-tumor Activity Demonstrated efficacy [1]

Therapeutic Window Characterized as narrow [1]

Cellular IC₅₀ (HeLa cells) < 10 nM [1]

Cellular IC₅₀ (HCT116 cells) 3700 ± 2000 nM [1]

Experimental Context and Methodology
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The search results provide context on how such xenograft studies are typically conducted, which helps in

understanding the potential experimental design for SAR156497.

Typical Xenograft Model: In vivo efficacy is commonly evaluated in immune-deficient mice implanted
with human cancer cells (a xenograft). The drug's effect on tumor growth inhibition is then measured

over time [2] [3].
HCT116 Cell Line Characteristics: The HCT116 colon cancer cell line is a standard model used for

such experiments. It is sensitive to 5-fluorouracil (5-FU) and can be used to generate drug-resistant
derivatives, making it relevant for studying chemotherapy response and resistance [4].

Aurora Kinase as a Target: Aurora kinases are serine/threonine kinases that play an essential role
in cell cycle regulation and mitosis. They are frequently overexpressed in various cancers, making

them attractive therapeutic targets [1] [5]. Inhibiting them leads to failed cytokinesis and polyploidy in
cells [1].

The following diagram illustrates the role of Aurora kinases in the cell cycle and the mechanism of its

inhibitors:
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Comparison with Other Pan-Aurora Inhibitors

For a more comprehensive comparison, the search results also describe another potent and selective pan-

Aurora inhibitor, simply referred to as "compound 1" in one study [1]. The data for this compound is more

detailed and includes results in HCT116 xenografts.

The table below compares the profiles of SAR156497 and "compound 1" based on the available data:
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Parameter SAR156497 Compound 1 (from search results)

Aurora A Cellular
IC₅₀

Not specified < 40 nM [1]

Aurora B Cellular
IC₅₀

Not specified < 40 nM [1]

Cellular IC₅₀ (HeLa) < 10 nM [1] < 1 nM [1]

Cellular IC₅₀
(HCT116)

3700 ± 2000 nM [1] 840 ± 240 nM [1]

Kinome Selectivity Described as "exquisitely

selective" [1]

"Highly selective" with minimal off-target

activity (except PLK4) [1]

In Vivo Metabolic
Stability

Not specified Modest stability in mouse hepatic microsomes

[1]

Interpretation and Research Considerations

The high cellular IC₅₀ of SAR156497 in HCT116 cells suggests this particular cell line might be less

sensitive to this compound compared to others like HeLa cells [1]. This variability is common in cancer

research, as different cell lines have unique genetic backgrounds.

The narrow therapeutic window noted for SAR156497 is a significant finding [1]. It indicates that the

effective dose is close to the toxic dose, which is a common challenge in oncology drug development and

often a reason why promising compounds may not advance to clinical trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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